5-bromo-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H12BrN3O3S/c1-8-17-13-9(4-7-22-13)14(20)18(8)6-5-16-12(19)10-2-3-11(15)21-10/h2-4,7H,5-6H2,1H3,(H,16,19)
• InChI Key: VKDFKTPMTLRELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H12BrN3O3S
• Molecular Weight: 382.23 g/mol

Description

5-bromo-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H12BrN3O3S and its molecular weight is 382.23. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Antibacterial and Antimycobacterial Activity : Compounds structurally related to the specified chemical, specifically those in the thienopyrimidinone series, have demonstrated significant antibacterial and antimycobacterial activity against a range of microbial strains, including Gram-negative and Gram-positive bacteria as well as M. tuberculosis and M. avium strains. These compounds have been found to be non-toxic up to certain dose levels, indicating their potential as antimicrobial agents (Chambhare et al., 2003).

Antiprotozoal and Anticancer Applications

• Antiprotozoal Agents : Research into related dicationic compounds has shown strong DNA affinities and significant in vitro activity against T. b. rhodesiense and P. falciparum, suggesting potential use as antiprotozoal agents. These compounds also demonstrated excellent in vivo activity in mouse models (Ismail et al., 2004).
• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating their therapeutic potential in these areas (Rahmouni et al., 2016).

Synthesis and Chemical Reactivity Studies

• Several studies have focused on synthesizing and exploring the reactivity of compounds with structural similarities, providing insights into their potential applications in creating new therapeutic agents and chemical intermediates. For instance, research on the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moiety has shown promising antimicrobial activity (Sirakanyan et al., 2015).

Antibacterial Activities and Computational Validation

• The synthesis of N-(4-bromophenyl)furan-2-carboxamides and their derivatives has been explored, with some compounds showing significant in vitro antibacterial activities against drug-resistant bacteria. Computational studies have further validated these findings, highlighting the compounds' interaction stability and potential as antibacterial agents (Siddiqa et al., 2022).